Cas no 1261582-71-1 (2-(Bromomethyl)-5-cyanobenzamide)

• Product Name: 2-(Bromomethyl)-5-cyanobenzamide
• CAS No: 1261582-71-1
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 4959836
• Update Time: 2025-06-15

2-(Bromomethyl)-5-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-cyanobenzamide

• Inchi： 1S/C9H7BrN2O/c10-4-7-2-1-6(5-11)3-8(7)9(12)13/h1-3H,4H2,(H2,12,13)
• InChI Key： PJUJEWUNOHFGFM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=CC=1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 1.1
• Topological Polar Surface Area: 66.9

Additional information on 2-(Bromomethyl)-5-cyanobenzamide

Introduction to 2-(Bromomethyl)-5-cyanobenzamide (CAS No. 1261582-71-1)

2-(Bromomethyl)-5-cyanobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1261582-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, characterized by the presence of a bromomethyl group at the 2-position and a cyano group at the 5-position of the benzene ring. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The bromomethyl substituent in 2-(Bromomethyl)-5-cyanobenzamide introduces a high reactivity, enabling nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This property has been exploited in the development of novel drug candidates, where the bromomethyl group serves as a clickable handle for further functionalization. In contrast, the cyano group contributes to the electron-withdrawing nature of the molecule, influencing its overall reactivity and interaction with biological targets. The combination of these two functional groups makes 2-(Bromomethyl)-5-cyanobenzamide a valuable building block in synthetic organic chemistry.

Recent advancements in medicinal chemistry have highlighted the potential of benzamide derivatives as modulators of various biological processes. For instance, studies have demonstrated that benzamides can interact with specific proteases and enzymes, thereby regulating inflammatory responses and pain signaling. The incorporation of a cyano group into such derivatives often enhances binding affinity and selectivity, making them more potent inhibitors. In this context, 2-(Bromomethyl)-5-cyanobenzamide has been investigated for its ability to modulate enzymes involved in neuroinflammation, such as caspase-1 and interleukin-1β converting enzyme (ICE).

One of the most compelling applications of 2-(Bromomethyl)-5-cyanobenzamide is in the synthesis of small-molecule inhibitors targeting neurological disorders. Emerging research indicates that dysregulation of certain proteases and kinases is associated with conditions like Alzheimer's disease and Parkinson's disease. By leveraging the reactivity of the bromomethyl group, researchers have been able to develop constrained analogs that exhibit improved pharmacokinetic properties. These constrained derivatives have shown promise in preclinical studies, demonstrating efficacy in animal models of neurodegeneration.

The role of 2-(Bromomethyl)-5-cyanobenzamide as a key intermediate has also been explored in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of cytokines, chemokines, and enzymatic cascades. Benzamide derivatives have been shown to inhibit key enzymes such as COX-2 and lipoxygenase, which are central to prostaglandin and leukotriene biosynthesis. The presence of both a bromomethyl and a cyano group in 2-(Bromomethyl)-5-cyanobenzamide allows for further derivatization to achieve higher selectivity and potency against specific inflammatory targets.

In addition to its applications in drug discovery, 2-(Bromomethyl)-5-cyanobenzamide has found utility in materials science and chemical biology. Its ability to undergo selective functionalization makes it a valuable tool for probing protein-protein interactions and designing probes for biochemical assays. Researchers have utilized this compound to develop photoaffinity probes that can covalently label target proteins upon exposure to specific wavelengths of light. Such probes have provided insights into enzyme mechanisms and have been instrumental in identifying novel therapeutic targets.

The synthesis of 2-(Bromomethyl)-5-cyanobenzamide typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes halogenation at the 2-position followed by nucleophilic substitution with cyanide sources to introduce the cyano group. The final step often involves protecting group strategies to ensure regioselectivity during subsequent functionalization reactions. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing reaction times and improving yields.

The chemical properties of 2-(Bromomethyl)-5-cyanobenzamide, particularly its reactivity towards nucleophiles, make it an attractive candidate for library synthesis programs aimed at identifying novel bioactive compounds. High-throughput screening (HTS) techniques have been employed to evaluate large collections of benzamide derivatives for their biological activity. The structural diversity introduced by varying substituents around the benzene ring has led to several hit compounds with potential therapeutic applications.

Future directions in the study of 2-(Bromomethyl)-5-cyanobenzamide may focus on exploring its role in modulating emerging therapeutic targets such as ion channels and G protein-coupled receptors (GPCRs). The compound's unique structural features offer opportunities for designing molecules with enhanced binding affinity and reduced off-target effects. Additionally, computational modeling techniques can be employed to predict binding modes and optimize lead compounds derived from 2-(Bromomethyl)-5-cyanobenzamide.

In conclusion, 2-(Bromomethyl)-5-cyanobenzamide (CAS No. 1261582-71-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules targeting neurological and inflammatory diseases. As our understanding of disease mechanisms continues to evolve, compounds like 2-(Bromomethyl)-5-cyanobenzamide will remain indispensable tools in the quest for novel therapeutics.